Cas no 1352520-14-9 (6'-Methoxy-4'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine)

• Product Name: 6'-Methoxy-4'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine
• CAS No: 1352520-14-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6628534
• PubChem ID: 102542547
• Update Time: 2024-01-14

6'-Methoxy-4'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl
• 2,3'-Bipyridine, 3,4,5,6-tetrahydro-6'-methoxy-4'-methyl-
• 1352520-14-9
• 6'-Methoxy-4'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine
• 6'-Methoxy-4'-methyl-3,4,5,6-tetrahydro-[2,3']bipyridinyl

• Inchi： 1S/C12H16N2O/c1-9-7-12(15-2)14-8-10(9)11-5-3-4-6-13-11/h7-8H,3-6H2,1-2H3
• InChI Key： XHJAGAUSXYFBBO-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)C=C(OC)N=C2)=NCCCC1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.5Ų